Cas no 65899-49-2 ( )

  structure
  structure
Product Name: 
CAS No:65899-49-2
MF:C12H13NO2
MW:203.237123250961
CID:962772
PubChem ID:5384222
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • BENZYL (1E)-1,3-BUTADIENYLCARBAMATE
    • benzyl N-[(1E)-buta-1,3-dienyl]carbamate
    • (E)-1-(N-Carbobenzyloxyamino)-1,3-butadiene
    • 1-(benzyloxycarbonylamino)-1,3-butadiene
    • 1-(benzyloxycarbonylamino)buta-1,3-diene
    • 1(E)-< (benzyloxycarbonyl)amino> -1,3-butadiene
    • AC1NTMRT
    • Benzyl 1,3-butadienylcarbamate
    • benzyl trans-1,3-butadien-1-yl carbamate
    • buta-1,3-dienylcarbamic acid benzyl ester
    • NSC314935
    • NSC617597
    • SBB068836
    • trans-N-Cbz-1-amino-1,3-butadiene
    • CHEMBL2003061
    • DTXSID50419502
    • Benzyl 1,3-Butadiene-1-carbamate
    • (E)-Benzyl buta-1,3-dien-1-ylcarbamate
    • CS-0439109
    • NSC-617597
    • AKOS015917332
    • Benzyl (E)-buta-1,3-dien-1-ylcarbamate
    • A835269
    • NSC-314935
    • SCHEMBL4493046
    • 65899-49-2
    • &nbsp;
    • Inchi: 1S/C12H13NO2/c1-2-3-9-13-12(14)15-10-11-7-5-4-6-8-11/h2-9H,1,10H2,(H,13,14)/b9-3+
    • InChI Key: LSQDRSXFUSBRBP-YCRREMRBSA-N
    • SMILES: O(C(N/C=C/C=C)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 203.09469
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
  • LogP: 3.00340
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